![molecular formula C9H7BrN2 B031647 4-Bromo-1-phenyl-1H-pyrazole CAS No. 15115-52-3](/img/structure/B31647.png)
4-Bromo-1-phenyl-1H-pyrazole
Overview
Description
4-Bromo-1-phenyl-1H-pyrazole (4-BP) is an organic compound that has been studied for its potential applications in various scientific fields. 4-BP is a heterocyclic compound that contains a five-membered ring of atoms, comprising of one nitrogen and four carbon atoms. It is used in a wide range of scientific research applications, such as organic synthesis, biochemistry, and drug discovery.
Scientific Research Applications
Starting Material for Functionalization Reactions : 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole is valuable for further functionalization reactions, serving as a precursor for condensed systems with a ring-oxygen atom (Kleizienė et al., 2009).
Synthesis of Stable Pyrazoles : Directed lithiation of 4-bromo-1-phenyl-sulphonylpyrazole enables the synthesis of stable 4-bromo-3-substituted pyrazoles under suitable conditions (Heinisch et al., 1990).
Copper-Catalyzed Cycloaddition : This process yields 4-trifluoromethyl pyrazoles with excellent regioselectivity and moderate to excellent yields (Lu et al., 2019).
Potential Cancer Treatment : A 4-bromo derivative (Compound 2j) shows activity against the Bcr-Abl T315I mutant, significantly reducing tumor volumes in mice (Radi et al., 2013).
Analgesic and Anti-inflammatory Properties : N-substituted 1-(2-aminoethyl)-3,5-diphenyl-1H-pyrazoles and their 4-bromo derivatives demonstrate analgesic, hypotensive, bradycardiac, and anti-inflammatory properties, with some showing weak anti-platelet activity (Bondavalli et al., 1988).
Importance in Solid State and Solution Tautomerism : The 3-bromo tautomer of 4-bromo-1H-pyrazoles dominates in both solid state and solution, highlighting its significance in chemical research (Trofimenko et al., 2007).
Potential as Antimicrobial and Antioxidant Compounds : 1-phenyl-3(3,4,5-trimethoxyphenyl)-1H-pyrazole derivatives, including 4-bromo variants, show promise as antimicrobial and antioxidant agents with therapeutic applications (Chennapragada & Palagummi, 2018).
Pd-Catalyzed Cross-Coupling Reactions : These reactions involving halogenated 1-phenylpyrazol-3-ols and related triflates can produce various functionally substituted 1-phenyl-1H-pyrazoles (Arbačiauskienė et al., 2009).
Antibacterial and Antifungal Activities : Certain derivatives exhibit properties comparable to commercial drugs like Proquazone and Ampicillin (Farghaly et al., 2000).
Potential Antiproliferative Agents : Specific pyrazole derivatives show cytotoxic effects against breast cancer and leukemic cells, indicating their potential as small molecule inhibitors for cancer treatment (Ananda et al., 2017).
Safety and Hazards
Future Directions
Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . Therefore, synthesizing structurally diverse pyrazole derivatives is highly desirable, and various researchers continue to focus on preparing this functional scaffold and finding new and improved applications .
Mechanism of Action
Target of Action
4-Bromo-1-phenyl-1H-pyrazole is a pyrazole derivative . Pyrazole derivatives are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities It’s worth noting that pyrazole derivatives have been reported to inhibit oxidative phosphorylation, the atp -32 p exchange reaction, and energy-dependent and independent calcium uptake .
Mode of Action
A molecular simulation study of a similar compound showed a desirable fitting pattern in the lmptr1 pocket (active site) characterized by lower binding free energy . This suggests that this compound might interact with its targets in a similar manner, leading to changes in the target’s function.
Biochemical Pathways
It is reported to inhibit oxidative phosphorylation , which is a critical pathway in cellular respiration and energy production. Inhibition of this pathway could lead to downstream effects such as decreased ATP production and altered cellular metabolism.
Result of Action
It is reported to inhibit oxidative phosphorylation , which could lead to decreased ATP production and altered cellular metabolism. These effects could potentially contribute to the compound’s antileishmanial and antimalarial activities .
Biochemical Analysis
Biochemical Properties
It is known that pyrazoles can act as weak bases or acids, with the strength highly dependent on the nature of their substituent groups . Pyrazoles are also known to interact with various enzymes, proteins, and other biomolecules, although the specific interactions of 4-Bromo-1-phenyl-1H-pyrazole have not been extensively studied .
Cellular Effects
It has been reported that pyrazole derivatives can have various effects on cells, including influencing cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Pyrazole derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Metabolic Pathways
Pyrazole derivatives are known to be involved in various metabolic pathways, interacting with enzymes and cofactors
properties
IUPAC Name |
4-bromo-1-phenylpyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2/c10-8-6-11-12(7-8)9-4-2-1-3-5-9/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWPRPWBNLNTEFZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C=C(C=N2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30354922 | |
Record name | 4-Bromo-1-phenyl-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30354922 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
15115-52-3 | |
Record name | 4-Bromo-1-phenyl-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30354922 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Bromo-1-phenyl-1H-pyrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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